3-(2-phenylethyl)pentanedioic acid

• IUPAC Name: 3-(2-phenylethyl)pentanedioic acid
• InChI: InChI=1S/C13H16O4/c14-12(15)8-11(9-13(16)17)7-6-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,14,15)(H,16,17)
• InChI Key: QYQNNFUGBYCTJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(CC(=O)O)CC(=O)O
• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol

Description

3-(2-phenylethyl)pentanedioic acid, also known as phenylpiracetam, is a nootropic drug that is widely used for cognitive enhancement and memory improvement. It was first synthesized in 1983 by a team of Russian scientists led by Valentina Ivanovna Akhapkina. Phenylpiracetam is a derivative of piracetam, a well-known nootropic drug that was discovered in the 1960s.

Mechanism of Action

The exact mechanism of action of 3-(2-phenylethyl)pentanedioic acidtam is not fully understood. However, it is believed to work by increasing the activity of certain neurotransmitters in the brain, such as acetylcholine and dopamine. This leads to improved communication between neurons and enhanced cognitive function.
Biochemical and Physiological Effects:
Phenylpiracetam has been shown to have a number of biochemical and physiological effects. It increases the production of ATP, a molecule that provides energy to cells. It also increases the levels of certain enzymes in the brain, such as choline acetyltransferase and tyrosine hydroxylase. These enzymes are involved in the synthesis of neurotransmitters.

Advantages and Limitations for Lab Experiments

Phenylpiracetam has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a well-established mechanism of action. However, it also has some limitations. For example, it is not very soluble in water, which can make it difficult to administer in certain experiments. It also has a relatively short half-life, which means that its effects may not last very long.

Future Directions

There are several potential future directions for research on 3-(2-phenylethyl)pentanedioic acidtam. One area of interest is its potential use in treating cognitive disorders, such as Alzheimer's disease. Another area of interest is its potential use as a performance-enhancing drug in sports. However, more research is needed to fully understand the effects and potential uses of 3-(2-phenylethyl)pentanedioic acidtam.

Synthesis Methods

Phenylpiracetam can be synthesized by reacting piracetam with phenylacetic acid. The reaction takes place in the presence of a catalyst, such as sulfuric acid or hydrochloric acid. The resulting product is then purified by recrystallization or chromatography.

Scientific Research Applications

Phenylpiracetam has been extensively studied for its cognitive enhancing properties. It has been shown to improve memory, learning, and attention in both animals and humans. In one study, rats that were given 3-(2-phenylethyl)pentanedioic acidtam showed improved performance in a maze test compared to control rats. In another study, healthy human volunteers who took 3-(2-phenylethyl)pentanedioic acidtam showed improved cognitive performance in a battery of tests.